Cas no 139605-33-7 (2H-1,4-Benzoxazin-3(4H)-one, 8-nitro-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 8-nitro-
• CAS No: 139605-33-7
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• MDL: MFCD11878409
• CID: 96640
• PubChem ID: 38997184
• Update Time: 2025-04-18

2H-1,4-Benzoxazin-3(4H)-one, 8-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 8-nitro-
• 8-nitro-4H-1,4-benzoxazin-3-one
• 139605-33-7
• SY273980
• CS-0445962
• AT35501
• 8-NITRO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• 8-NITRO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• SCHEMBL3598751
• ADAJNAAIVIRINH-UHFFFAOYSA-N
• 2H-1,4-BENZOXAZIN-3(4H)-ONE, 8-NITRO
• 8-nitro-2H-1,4-benzoxazin-3(4H)-one
• MFCD11878409
• DTXSID60653415
• AKOS016373437
• 8-nitro-2 H-1,4-benzoxazin-3(4 H)-one
• MB11340

• MDL： MFCD11878409
• Inchi： 1S/C8H6N2O4/c11-7-4-14-8-5(9-7)2-1-3-6(8)10(12)13/h1-3H,4H2,(H,9,11)
• InChI Key： ADAJNAAIVIRINH-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC=C(C1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 194.03278
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47